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Compound of Interest

Compound Name: 4'-Methoxyacetophenone

Cat. No.: B371526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4'-Methoxyacetophenone, also known as acetanisole or p-acetylanisole, is an aromatic

ketone that serves as a versatile building block in organic synthesis. Its chemical structure,

featuring a methoxy group para to an acetyl group on a benzene ring, imparts unique reactivity

and properties that are leveraged in various scientific and industrial applications. This technical

guide provides a comprehensive overview of the physical and chemical properties, detailed

experimental protocols for its synthesis and purification, and a summary of its applications, with

a particular focus on its relevance to researchers and professionals in drug development.

Core Properties of 4'-Methoxyacetophenone
4'-Methoxyacetophenone is a white to pale yellow crystalline solid at room temperature,

possessing a characteristic sweet, floral, and slightly nutty aroma.[1] This section summarizes

its key physical and chemical identifiers and properties.

Table 1: Chemical Identifiers and General Properties
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Property Value Reference(s)

IUPAC Name 1-(4-methoxyphenyl)ethanone [2]

Synonyms
4-Acetylanisole, p-Acetanisole,

Acetanisole
[3]

CAS Number 100-06-1 [3]

Molecular Formula C₉H₁₀O₂ [3]

Molecular Weight 150.17 g/mol [2][4]

Appearance
White to off-white crystalline

solid
[4]

Odor Mild aromatic, sweet, floral [1][4]

Table 2: Physical and Chemical Properties
Property Value Reference(s)

Melting Point 36-38 °C [4]

Boiling Point 248 °C (at 760 mmHg) [4]

152-154 °C (at 26 mmHg) [5]

Density 1.08 g/cm³ [5]

Solubility
Soluble in ethanol, ether;

Slightly soluble in water.
[4]

Flash Point 138 °C (open cup) [6]

Refractive Index 1.5470 (estimate) [5]

logP 1.79 at 20°C [5]

Synthesis and Purification
The most common and industrially significant method for the synthesis of 4'-
Methoxyacetophenone is the Friedel-Crafts acylation of anisole. This electrophilic aromatic
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substitution reaction involves the introduction of an acetyl group onto the anisole ring,

predominantly at the para position due to the ortho-, para-directing effect of the methoxy group.

Experimental Protocol: Friedel-Crafts Acylation of
Anisole
This protocol describes the synthesis of 4'-methoxyacetophenone using anisole, acetic

anhydride, and aluminum chloride as the Lewis acid catalyst.

Materials:

Anisole

Acetic anhydride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂)

Ice

5% Sodium hydroxide (NaOH) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Separatory funnel

Standard laboratory glassware

Procedure:

In a clean, dry round-bottom flask, dissolve anisole and acetic anhydride in dichloromethane.
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Cool the mixture in an ice bath.

Slowly and portion-wise, add anhydrous aluminum chloride to the stirred solution. The

reaction is exothermic and the temperature should be maintained below 10 °C.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of

crushed ice and concentrated hydrochloric acid to quench the reaction and decompose the

aluminum chloride complex.

Transfer the mixture to a separatory funnel. Separate the organic layer.

Wash the organic layer sequentially with water, 5% sodium hydroxide solution, and finally

with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure using a rotary evaporator.

The crude product is obtained as a yellowish solid.

Workflow for Friedel-Crafts Acylation```dot
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Dissolve Anisole and Acetic Anhydride in Dichloromethane

Cool Mixture in Ice Bath

Slowly Add Anhydrous AlCl3

Stir at Room Temperature

Quench with Ice and HCl

Separate Organic Layer

Wash with Water, NaOH, and Brine

Dry with Anhydrous MgSO4

Evaporate Solvent

Crude 4'-Methoxyacetophenone

Click to download full resolution via product page
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Caption: A diagram showing the sequential steps for the purification of 4'-
methoxyacetophenone by recrystallization.

Spectral Data
The structure of 4'-Methoxyacetophenone can be confirmed by various spectroscopic

methods.

Table 3: ¹H NMR Spectral Data (CDCl₃)
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.94 d 2H
Aromatic (ortho to

C=O)

6.94 d 2H
Aromatic (ortho to

OCH₃)

3.87 s 3H -OCH₃

2.56 s 3H -C(=O)CH₃

Reference: [7]

Table 4: ¹³C NMR Spectral Data (CDCl₃)
Chemical Shift (δ) ppm Assignment

196.7 C=O

163.5 Aromatic C-OCH₃

130.6 Aromatic C-H (ortho to C=O)

130.4 Aromatic C-C=O

113.7 Aromatic C-H (ortho to OCH₃)

55.4 -OCH₃

26.3 -C(=O)CH₃
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Reference: [7]

Infrared (IR) Spectroscopy
The IR spectrum of 4'-Methoxyacetophenone exhibits characteristic absorption bands. A

strong absorption peak is observed around 1680 cm⁻¹ corresponding to the C=O stretching

vibration of the ketone. Other significant peaks include C-O stretching vibrations for the ether

linkage and C-H stretching and bending vibrations for the aromatic ring and methyl groups.

Mass Spectrometry (MS)
In the mass spectrum of 4'-Methoxyacetophenone, the molecular ion peak (M⁺) is observed

at m/z = 150, corresponding to its molecular weight. A prominent fragment ion is typically

observed at m/z = 135, resulting from the loss of a methyl group (-CH₃).

Applications in Research and Drug Development
4'-Methoxyacetophenone is a key intermediate in the synthesis of a wide range of organic

compounds, making it valuable in various research and industrial settings.

Pharmaceutical Synthesis: It serves as a precursor for the synthesis of various active

pharmaceutical ingredients (APIs), including analgesics, anti-inflammatory drugs, and

antiviral agents. I[8][9]ts structure can be readily modified to create more complex molecules

with desired pharmacological activities. *[1] Fragrance and Flavor Industry: Due to its

pleasant aroma, it is used as a fragrance component in perfumes, soaps, and cosmetics. *[1]

Polymer Chemistry: It can be used as a monomer or a precursor in the synthesis of specialty

polymers and resins, contributing to materials with enhanced properties. *[9] Organic

Synthesis: It is a common starting material for various organic reactions, including

hydrogenations, condensations, and halogenations, to produce a variety of derivatives for

further research.

[10]### Biological Activity

While 4'-Methoxyacetophenone is primarily utilized as a synthetic intermediate, some studies

have indicated potential biological activities. Research suggests it may possess antimicrobial

and anti-inflammatory properties, although extensive studies are needed to fully characterize

these effects. A[11] derivative, 2'-hydroxy-4'-methoxyacetophenone, has been shown to
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inhibit tyrosinase activity. A[12]nother related compound, 2'-Hydroxy-5'-methoxyacetophenone,

has demonstrated anti-inflammatory effects by attenuating the NF-κB signaling pathway in

cellular models. T[13]hese findings suggest that the methoxyacetophenone scaffold may be a

promising starting point for the development of new therapeutic agents. However, there is

currently limited direct evidence of 4'-Methoxyacetophenone itself modulating specific

signaling pathways.

Safety and Handling
4'-Methoxyacetophenone is considered harmful if swallowed and can cause skin irritation.

I[14]t is stable under normal storage conditions but may be sensitive to light. S[5]tandard

laboratory safety precautions should be followed when handling this compound, including the

use of personal protective equipment such as gloves, safety glasses, and a lab coat. It should

be stored in a cool, dry, and well-ventilated area away from incompatible materials like strong

oxidizing agents.

[14]### Conclusion

4'-Methoxyacetophenone is a valuable and versatile chemical compound with well-defined

physical and chemical properties. Its synthesis via Friedel-Crafts acylation is a robust and

scalable process, and it can be readily purified by recrystallization. Its primary importance lies

in its role as a key intermediate in the synthesis of a wide array of compounds, particularly in

the pharmaceutical and fragrance industries. While direct biological activities are not

extensively documented, the activities of its derivatives suggest that the 4'-
methoxyacetophenone scaffold holds potential for future drug discovery and development

efforts. This guide provides a solid foundation of technical information for researchers and

professionals working with this important chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b371526?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b371526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

